Cas no 1251578-41-2 (2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide)

• Product Name: 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide
• CAS No: 1251578-41-2
• MF: C₁₆H₂₂ClN₅O₂
• MW: 351.831182003021
• CID: 6598735
• PubChem ID: 49676317
• Update Time: 2025-10-28

2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide
• 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-(4-methylpiperazin-1-yl)acetamide
• 1251578-41-2
• AKOS024518627
• 2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)-N-(4-methylpiperazin-1-yl)acetamide
• VU0520543-1
• F5788-1610

• Inchi： 1S/C16H22ClN5O2/c1-19-5-8-21(9-6-19)18-15(23)12-20-7-10-22(16(20)24)14-4-2-3-13(17)11-14/h2-4,11H,5-10,12H2,1H3,(H,18,23)
• InChI Key： ULSRGCKKTJDINK-UHFFFAOYSA-N
• SMILES： C(NN1CCN(C)CC1)(=O)CN1C(=O)N(C2=CC=CC(Cl)=C2)CC1

Computed Properties

• Exact Mass: 351.1462027g/mol
• Monoisotopic Mass: 351.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide

Introduction to 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide (CAS No. 1251578-41-2)

2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This chemical compound belongs to the imidazolidinone class, which is known for its diverse applications in medicinal chemistry. The presence of a 3-chlorophenyl group and a 4-methylpiperazine moiety in its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The synthesis and characterization of this molecular entity have been the focus of several recent studies, aiming to explore its pharmacological properties and therapeutic potential. The structure-activity relationship (SAR) of this compound has been meticulously studied to understand how modifications in its chemical framework can influence its biological efficacy. Researchers have been particularly interested in how the imino group and the acetamide side chain contribute to its overall activity, which is crucial for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled scientists to predict the binding affinity of this chemical substance to various biological targets. These studies have revealed that the 3-chlorophenyl group may interact with specific amino acid residues in proteins, potentially modulating enzyme activity or receptor binding. This insight has opened new avenues for designing derivatives with enhanced selectivity and potency.

The pharmacokinetic properties of 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide are also under investigation. Understanding how this drug-like compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its formulation and delivery systems. Preliminary studies suggest that the compound exhibits moderate solubility in water, which could influence its bioavailability and therapeutic efficacy.

In addition to its potential therapeutic applications, this organic compound has shown promise in preclinical models as an intermediate in the synthesis of more complex molecules. The versatility of its chemical structure allows for easy functionalization, making it a valuable building block for drug discovery programs. Researchers are exploring ways to incorporate this molecular scaffold into larger libraries of compounds, hoping to identify novel bioactive entities with improved pharmacological profiles.

The development of new methodologies for the synthesis of this chemical entity has also been a focus of recent research. Efficient synthetic routes can significantly reduce production costs and improve scalability, which are critical factors for commercializing new pharmaceuticals. Advances in catalytic processes and green chemistry have enabled more sustainable and environmentally friendly synthesis methods, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

Another exciting aspect of this compound is its potential role in addressing emerging challenges in medicine. With the rise of drug-resistant pathogens and the need for novel treatments, compounds like 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide offer hope for developing new therapeutic strategies. Its unique structural features may allow it to interact with targets that are otherwise difficult to modulate, providing a fresh perspective on drug design.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like this one. AI-driven platforms can analyze vast datasets rapidly, predicting the potential biological activity of compounds based on their chemical structures. This approach has already led to several breakthroughs in identifying novel drug candidates, including those derived from imidazolidinone scaffolds.

Future research on 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and X-ray crystallography, scientists can gain deeper insights into how this compound interacts with biological targets at the molecular level. These insights will be crucial for developing next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, 2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(4-methylpiperazin-1-yl)acetamide represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in medicine, coupled with ongoing advancements in synthetic methodologies and computational chemistry, make it a compound worth watching as it continues to be studied by researchers worldwide.